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Compound of Interest

Compound Name:
3-Formylphenyl 4-

methoxybenzoate

CAS No.: 146952-27-4

Cat. No.: B1298487

Get Quote

Executive Summary
3-Formylphenyl 4-methoxybenzoate (CAS 146952-27-4) is a bifunctional aromatic ester

characterized by two reactive handles: an aldehyde group (-CHO) on the meta-position of the

phenolic ring and a methoxy group (-OCH3) on the acid ring. This molecule serves as a critical

intermediate in the synthesis of bent-core (banana-shaped) liquid crystals and Schiff-base

ligands for coordination chemistry.

This guide details two validated synthesis pathways:

The Acid Chloride Route (Standard): High-yielding, scalable, and robust.

The Steglich Esterification (Alternative): Mild conditions suitable for small-scale, high-purity

requirements.
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The strategic disconnection of the ester bond reveals two commercially available precursors: 4-

Methoxybenzoic acid (p-Anisic acid) and 3-Hydroxybenzaldehyde.
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Figure 1: Retrosynthetic breakdown of the target ester into its constituent acid and phenol.[1]

Primary Pathway: Acid Chloride Method
Rationale: Phenols are poor nucleophiles compared to primary alcohols. Direct Fischer

esterification is often inefficient. Conversion of the acid to an acid chloride creates a highly

electrophilic acylating agent, ensuring complete conversion of the phenol.

Phase 1: Activation of 4-Methoxybenzoic Acid
Reaction:

Reagent Equiv.[2][3][4] Role

4-Methoxybenzoic acid 1.0 Substrate

Thionyl Chloride (SOCl2) 1.5 - 2.0 Chlorinating Agent

DMF (Cat.) 2-3 drops
Catalyst (Vilsmeier-Haack

type)

Dichloromethane (DCM) Solvent Optional (can be run neat)

Protocol:

Charge a round-bottom flask with 4-methoxybenzoic acid (1.0 eq).

Add Thionyl Chloride (1.5 eq) and a catalytic amount of DMF (Dimethylformamide).
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Reflux at 75-80°C for 2-3 hours.

Monitor cessation of gas evolution (HCl/SO2).

Critical Step: Remove excess SOCl2 via vacuum distillation (rotary evaporator) to prevent

side reactions in the next step. The residue (Acid Chloride) is a moisture-sensitive solid/oil;

use immediately.

Phase 2: Esterification
Reaction:

Reagent Equiv.[2][3][4] Role

3-Hydroxybenzaldehyde 1.0 Nucleophile

4-Methoxybenzoyl chloride 1.1 Electrophile (from Phase 1)

Triethylamine (TEA) 1.5 Acid Scavenger

DCM or THF Solvent Anhydrous medium

Protocol:

Dissolve 3-hydroxybenzaldehyde (1.0 eq) and TEA (1.5 eq) in anhydrous DCM under

Nitrogen atmosphere. Cool to 0°C.

Dissolve the crude acid chloride (from Phase 1) in a minimal amount of DCM.

Dropwise Addition: Add the acid chloride solution to the aldehyde mixture over 30 minutes.

Exothermic reaction - maintain T < 5°C.

Allow the mixture to warm to Room Temperature (RT) and stir for 4-6 hours.

TLC Check: Mobile phase Hexane:Ethyl Acetate (7:3). Product Rf ~ 0.5-0.6; Phenol Rf ~ 0.3.

Phase 3: Workup & Purification
Quench: Add water to dissolve TEA·HCl salts.[2]
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Extraction: Wash the organic layer with:

1M HCl (removes unreacted amine).

Sat. NaHCO3 (removes unreacted acid).

Brine (drying).

Drying: Dry over anhydrous MgSO4 and concentrate.

Recrystallization: The crude solid is typically recrystallized from Ethanol or Ethanol/Hexane

mixtures to yield white/off-white needles.

Alternative Pathway: Steglich Esterification
Rationale: Ideal for small-scale synthesis or if the "Acid Chloride" route yields impurities. It uses

DCC (Dicyclohexylcarbodiimide) to activate the acid in situ.[5][6]

Reagents:

4-Methoxybenzoic acid (1.0 eq)

3-Hydroxybenzaldehyde (1.0 eq)

DCC (1.1 eq)

DMAP (0.1 eq, Catalyst)

DCM (Solvent)

Protocol:

Dissolve Acid, Phenol, and DMAP in DCM at 0°C.

Add DCC (dissolved in DCM) dropwise.

Stir at RT overnight. A white precipitate (DCU - Dicyclohexylurea) will form.

Filtration: Filter off the DCU precipitate.
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Workup: Wash filtrate with 0.5M HCl and NaHCO3. Purify via column chromatography.[7]

Mechanism & Workflow Visualization

Start: 4-Methoxybenzoic Acid

Activation: SOCl2 / Reflux
(- SO2, - HCl)

Intermediate: Acid Chloride

Coupling: + 3-Hydroxybenzaldehyde
+ TEA / DCM, 0°C

Workup: Wash HCl / NaHCO3

Product: 3-Formylphenyl 4-methoxybenzoate

Click to download full resolution via product page

Figure 2: Step-by-step workflow for the Acid Chloride synthesis route.

Characterization Data (Expected)
Verification of the product structure should be performed using NMR and IR spectroscopy.
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Technique Signal / Peak Assignment

1H NMR (CDCl3) ~10.0 ppm (s, 1H) Aldehyde (-CHO)

~8.15 ppm (d, 2H) Acid Ring (Ortho to C=O)

~6.98 ppm (d, 2H) Acid Ring (Ortho to OMe)

~7.4 - 7.8 ppm (m, 4H)
Phenol Ring (Meta-substituted

pattern)

~3.89 ppm (s, 3H) Methoxy (-OCH3)

IR Spectroscopy 1730 - 1745 cm⁻¹ Ester C=O[8] Stretch

1695 - 1705 cm⁻¹ Aldehyde C=O Stretch

Mass Spectrometry m/z = 256.25 Molecular Ion [M]+

Troubleshooting & Optimization
Low Yield: Ensure the Acid Chloride formation is complete. Residual water in the

esterification step hydrolyzes the acid chloride back to the acid. Use freshly distilled DCM.

Aldehyde Oxidation: While rare under these conditions, the aldehyde can oxidize to a

carboxylic acid if exposed to air for prolonged periods. Perform reactions under

Nitrogen/Argon.

Purification Issues: If recrystallization fails, use Flash Column Chromatography (Silica Gel

60). Gradient: 5% -> 20% Ethyl Acetate in Hexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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